2-Methyl-3-pentanone
Overview
Description
2-Methyl-3-pentanone, also known as Ethyl isopropyl ketone, is an aliphatic ketone used as a reagent in organic chemistry and as a solvent . It has a molecular formula of C6H12O and a molecular weight of 100.16 .
Synthesis Analysis
This compound can be synthesized by the base-catalyzed aldol condensation of 2-butanone with acetaldehyde, forming 4-hydroxy-3-methyl-2-pentanone, which is dehydrated to 3-methyl-3-penten-2-one over an acid catalyst, followed by hydrogenation over a palladium catalyst . Another method involves the oxidation of alcohols .Molecular Structure Analysis
The molecular structure of this compound consists of a six-carbon chain with a ketone functional group at the third carbon atom . The linear formula is (CH3)2CHCOC2H5 .Physical and Chemical Properties Analysis
This compound has a boiling point of 113°C, a density of 0.811 g/mL at 25°C, and a refractive index of 1.397 . It also has a molar refractivity of 29.8 cm^3, a polar surface area of 17 Å^2, and a molar volume of 125.1 cm^3 .Scientific Research Applications
Combustion and Biofuel Applications
2-Methyl-3-pentanone, also referred to as 2-pentanone or methyl propyl ketone (MPK), has been studied for its potential in combustion and as a biofuel. Pieper et al. (2019) explored the combustion kinetics of 2-pentanone, noting its high energy density and potential for low emissions of harmful species, which is significant for evaluating its use as a fuel or additive (Pieper et al., 2019). Additionally, Li et al. (2020) investigated the laminar flame propagation of 2-pentanone, finding that its combustion characteristics differ from other pentanone isomers, which is crucial for understanding its behavior as a biofuel (Li et al., 2020).
Environmental Impact and Photolysis
The environmental impact of this compound, particularly its role as a greenhouse gas, has been a subject of research. Ren et al. (2019) assessed the atmospheric fate of perfluoro-2-methyl-3-pentanone, a derivative of 2-pentanone, finding it to have a negligible impact on global warming, which is pertinent for environmental considerations (Ren et al., 2019).
Spectroscopy and Molecular Studies
The study of 2-pentanone at the molecular level, particularly through spectroscopy, has provided insights into its structural and physical properties. Kleiner et al. (2017) used microwave spectroscopy to study the rotational spectrum of 2-pentanone, enhancing understanding of its molecular structure and behavior (Kleiner et al., 2017).
Applications in Chemical Synthesis and Metabolism
This compound has been explored in various chemical synthesis processes and its metabolism has been studied. For example, Fang Ling (2011) conducted research on the synthesis of specific chemical compounds starting from 3-pentanone, showcasing its utility in chemical reactions (Fang Ling, 2011). Moreover, Walker and Mills (2014) investigated the production of 2-pentanone in Penicillium roqueforti, providing insights into its metabolic pathways (Walker & Mills, 2014).
Safety and Hazards
2-Methyl-3-pentanone is classified as a flammable liquid (Category 2) and is highly flammable in liquid and vapor forms . It should be kept away from heat, sparks, open flames, and hot surfaces. Personal protective equipment, including dust masks, eyeshields, and gloves, should be used when handling this substance .
Mechanism of Action
Target of Action
2-Methyl-3-pentanone, also known as Ethyl isopropyl ketone, is an organic compound . It is primarily used as a solvent and an intermediate in organic synthesis . .
Mode of Action
The mode of action of this compound is not well-studied. As a solvent, it likely interacts with a wide range of molecules, altering their solubility and potentially their activity. In organic synthesis, it may participate in various reactions, such as the study of the stereochemistry of ketone enolization by lithium 2, 2, 6, 6-tetramethylpiperidide .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For example, its volatility and flammability make it potentially hazardous in certain environments . Furthermore, its solubility in water and other solvents can affect its distribution and activity.
Biochemical Analysis
Biochemical Properties
The biochemical properties of 2-Methyl-3-pentanone are not well-studied. As a ketone, it can potentially participate in various biochemical reactions. For instance, ketones can undergo reduction to form secondary alcohols, or be involved in keto-enol tautomerism, which is important in many biochemical processes .
Cellular Effects
For example, they can affect cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
As a ketone, it could potentially interact with various biomolecules through hydrogen bonding or Van der Waals interactions . It could also potentially influence gene expression or enzyme activity, although this would require further study to confirm.
Metabolic Pathways
As a ketone, it could potentially be metabolized through pathways involving enzymes such as ketone reductases .
Properties
IUPAC Name |
2-methylpentan-3-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O/c1-4-6(7)5(2)3/h5H,4H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYTRYEXINDDXJK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)C(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2073196 | |
Record name | 2-Methyl-3-pentanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2073196 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
100.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless liquid with a pleasant odor; [Alfa Aesar MSDS], Liquid | |
Record name | 2-Methyl-3-pentanone | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/10821 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Record name | Ethyl isopropyl ketone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0005846 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Boiling Point |
113.5 °C | |
Record name | Ethyl isopropyl ketone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0005846 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Solubility |
15.5 mg/mL at 25 °C | |
Record name | Ethyl isopropyl ketone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0005846 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Vapor Pressure |
18.1 [mmHg] | |
Record name | 2-Methyl-3-pentanone | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/10821 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS No. |
565-69-5 | |
Record name | 2-Methyl-3-pentanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=565-69-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Methylpentan-3-one | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000565695 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Methyl-3-pentanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2073196 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-methylpentan-3-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.008.445 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-METHYLPENTAN-3-ONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/0R392X5X26 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | Ethyl isopropyl ketone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0005846 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the molecular formula and weight of 2-Methyl-3-pentanone?
A1: this compound has the molecular formula C6H12O and a molecular weight of 100.16 g/mol.
Q2: What are some key spectroscopic features of this compound?
A2: this compound can be characterized using techniques like 1H-NMR spectroscopy. [] This technique allows for the identification of the compound and its isomers based on the unique chemical shifts and coupling patterns of the protons within the molecule.
Q3: What are some applications of this compound?
A3: this compound is primarily used as a solvent and flavoring agent. In research, it serves as a model compound for studying ketone reactivity, particularly in enolate chemistry and aldol reactions. [, , ]
Q4: How does the structure of this compound influence its reactivity in forming enolates?
A4: The presence of alpha-hydrogens on both sides of the carbonyl group allows this compound to form both kinetic and thermodynamic enolates. [] The relative stability of these enolates influences the regioselectivity of reactions like alkylation and aldol condensation. []
Q5: What is the significance of studying deuterium isotope effects in the reaction of this compound with Lithium diisopropylamide (LDA)?
A5: Observing deuterium isotope effects in the reaction with LDA provides insights into the mechanism of enolate formation. [] The differing isotope effects at different positions suggest a stepwise mechanism where proton transfer is not always the rate-limiting step.
Q6: Has this compound been identified in natural sources?
A6: Yes, this compound contributes to the characteristic flavor of roasted barley tea (Mugi-cha). [] It has a menthol-like aroma and contributes to the overall sensory profile of the beverage.
Q7: What is the environmental fate of this compound?
A7: this compound is expected to degrade relatively quickly in the atmosphere, primarily through photolysis and reactions with atmospheric oxidants. [] Its estimated atmospheric lifetime is 1-2 days. []
Q8: How is this compound related to perfluoro-2-methyl-3-pentanone (PFMP)?
A9: PFMP is the perfluorinated analog of this compound, meaning all the hydrogen atoms are replaced with fluorine atoms. [, ] This substitution drastically alters the compound's properties, making it useful as a fire suppressant due to its flame-retardant properties.
Q9: What are the environmental concerns associated with PFMP?
A10: While PFMP is a potent fire suppressant, its persistence in the environment and potential to degrade into perfluorocarboxylic acids (PFCAs), some of which are considered persistent organic pollutants, has raised concerns. [, , ]
Q10: How does the atmospheric degradation of PFMP differ from that of this compound?
A11: PFMP degrades much slower in the atmosphere than this compound due to the strength of the C-F bond. [] Its estimated atmospheric lifetime is several days, allowing it to potentially reach remote environments. []
Q11: Are there any alternative fire suppressants to PFMP being investigated?
A12: Yes, researchers are actively exploring alternative fire suppression agents that balance performance with environmental considerations. One example is C6F12O, which shows promise but requires further evaluation of its pyrolysis products' environmental impacts. []
Q12: How is computational chemistry used to study this compound and its derivatives?
A13: Computational methods, like density functional theory (DFT), are employed to study reaction mechanisms, predict product distributions, and understand the influence of structural modifications on reactivity. [, ]
Q13: Can computational chemistry help predict the environmental fate of compounds like this compound and PFMP?
A14: Yes, computational models can simulate atmospheric degradation pathways, estimate lifetimes, and predict the formation of potential breakdown products, aiding in the assessment of environmental risks. [, ]
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.